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Compound of Interest

Compound Name: Ethyl 2-fluoro-5-methylbenzoate

Cat. No.: B1463637

An In-Depth Technical Guide to the Mass Spectrometry of Ethyl 2-fluoro-5-methylbenzoate

Authored by a Senior Application Scientist

This guide provides a detailed examination of the mass spectrometric behavior of Ethyl 2-
fluoro-5-methylbenzoate (C10H11FO2), a key intermediate in the synthesis of pharmaceuticals
and agrochemicals.[1] Understanding its fragmentation pattern is crucial for researchers,
scientists, and drug development professionals for reaction monitoring, purity assessment, and
structural confirmation. This document moves beyond a simple recitation of data to explain the
causal factors behind the observed mass spectrum, grounding the interpretation in the
fundamental principles of organic mass spectrometry.

Physicochemical Characteristics

A foundational understanding of the analyte's properties is essential before any analytical
procedure. Ethyl 2-fluoro-5-methylbenzoate is a fluorinated aromatic carboxylic acid
derivative.[2] Its key properties are summarized below.
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Property Value Source
Molecular Formula C10H11FO2 PubChem|[3]
Molecular Weight 182.19 g/mol PubChem][3]
Monoisotopic Mass 182.07430775 Da PubChem|[3]
CAS Number 496841-90-8 ChemicalBook[4]
Physical Form Liquid or Solid Sigma-Aldrich

Principles of Electron lonization Mass Spectrometry
(EI-MS)

For volatile and thermally stable small molecules like Ethyl 2-fluoro-5-methylbenzoate, Gas
Chromatography coupled with Electron lonization Mass Spectrometry (GC-EI-MS) is the
analytical method of choice.[5] The process begins when the vaporized molecule enters the ion
source, where it is bombarded by high-energy electrons (typically 70 eV).[6] This bombardment
ejects an electron from the molecule, creating a positively charged radical ion known as the
molecular ion (M*e).[6]

The energy imparted during ionization is substantial, leaving the molecular ion in a highly
excited state. To dissipate this excess energy, the M*e undergoes fragmentation, breaking into
a cascade of smaller, charged fragment ions and neutral radicals or molecules.[6] The mass
spectrometer separates these charged fragments based on their mass-to-charge ratio (m/z),
generating a spectrum that serves as a molecular fingerprint.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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